Cas no 22954-90-1 (2,4-dichloro-5-methylbenzene-1-sulfonamide)

• Product Name: 2,4-dichloro-5-methylbenzene-1-sulfonamide
• CAS No: 22954-90-1
• MF: C₇H₇Cl₂NO₂S
• MW: 240.106978654861
• MDL: MFCD00275265
• CID: 1412733
• PubChem ID: 2799397
• Update Time: 2025-10-05

2,4-dichloro-5-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2,4-dichloro-5-methyl-
• 2,4-dichloro-5-methylbenzene-1-sulfonamide
• CS-0350682
• Oprea1_702726
• AKOS005140206
• 22954-90-1
• DTXSID801278381
• EN300-8163240
• Maybridge1_001558
• SR-01000642471-1
• 2,4-dichloro-5-methylbenzenesulfonamide
• SCHEMBL3267605
• HMS545O18
• CCG-53300
• AP-263/43503722
• Z992948428
• NS00098079

• MDL： MFCD00275265
• Inchi： 1S/C7H7Cl2NO2S/c1-4-2-7(13(10,11)12)6(9)3-5(4)8/h2-3H,1H3,(H2,10,11,12)
• InChI Key： WBEVHKJVBJYFLT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)C=C1S(N)(=O)=O)Cl

Computed Properties

• Exact Mass: 238.95761
• Monoisotopic Mass: 238.9574550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,4-dichloro-5-methylbenzene-1-sulfonamide

Benzenesulfonamide, 2,4-dichloro-5-methyl-

Benzenesulfonamide, 2,4-dichloro-5-methyl-, also known by its CAS registry number 22954-90-1, is a chemical compound that has garnered significant attention in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with a sulfonamide group at the para position and chloro groups at the ortho and meta positions relative to the sulfonamide. The methyl group further adds to its structural complexity and functional versatility.

The synthesis of Benzenesulfonamide, 2,4-dichloro-5-methyl- involves a series of carefully controlled reactions that highlight the principles of modern organic chemistry. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing both time and cost while maintaining high purity levels. This compound serves as an intermediate in the synthesis of various bioactive molecules and advanced materials.

One of the most notable applications of Benzenesulfonamide, 2,4-dichloro-5-methyl- is in the field of drug discovery. Its ability to act as a bioisostere for certain functional groups makes it invaluable in medicinal chemistry. For instance, researchers have utilized this compound to design novel inhibitors for key enzymes involved in metabolic disorders. Recent studies have demonstrated its potential as a lead compound for developing treatments against neurodegenerative diseases such as Alzheimer's.

In addition to its role in pharmaceuticals, Benzenesulfonamide, 2,4-dichloro-5-methyl- has found applications in polymer chemistry. Its sulfonamide group provides excellent thermal stability and compatibility with various polymerization techniques. This has led to its use in the development of high-performance polymers for aerospace and automotive industries.

The environmental impact of Benzenesulfonamide, 2,4-dichloro-5-methyl- has also been a topic of recent research. Studies indicate that it exhibits low toxicity to aquatic organisms under standard laboratory conditions. However, further investigations are required to fully understand its long-term effects on ecosystems.

In conclusion, Benzenesulfonamide, 2,4-dichloro-5-methyl-, with its CAS number 22954-90-1, stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications across multiple disciplines underscore its importance in contemporary scientific research. As advancements continue to unfold, this compound is poised to play an even greater role in shaping future innovations.